Cas no 2228232-12-8 (2-(3-bromo-4-methylthiophen-2-yl)propanenitrile)

• Product Name: 2-(3-bromo-4-methylthiophen-2-yl)propanenitrile
• CAS No: 2228232-12-8
• MF: C₈H₈BrNS
• MW: 230.124819755554
• CID: 6422213
• PubChem ID: 165710054
• Update Time: 2025-05-20

2-(3-bromo-4-methylthiophen-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylthiophen-2-yl)propanenitrile
• EN300-1919496
• 2228232-12-8

• Inchi： 1S/C8H8BrNS/c1-5(3-10)8-7(9)6(2)4-11-8/h4-5H,1-2H3
• InChI Key： VDPOXNOEQSCNAP-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C(C#N)C

Computed Properties

• Exact Mass: 228.95608g/mol
• Monoisotopic Mass: 228.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų

Additional information on 2-(3-bromo-4-methylthiophen-2-yl)propanenitrile

2-(3-Bromo-4-Methylthiophen-2-yl)Propanenitrile (CAS No: 2228232-12-8)

Introduction to 2-(3-Bromo-4-Methylthiophen-2-yl)Propanenitrile

2-(3-Bromo-4-Methylthiophen-2-yl)Propanenitrile, a compound with the CAS number 2228232-12-8, is a highly specialized organic chemical. This compound is characterized by its unique structure, which includes a thiophene ring substituted with bromine and methyl groups, along with a nitrile functional group. The combination of these structural elements makes it a valuable molecule in various fields of chemistry, particularly in organic synthesis and materials science.

The thiophene ring in this compound plays a significant role in its electronic properties. Thiophene, being an aromatic heterocycle, contributes to the molecule's stability and reactivity. The presence of the bromine atom at the 3-position and the methyl group at the 4-position further modulates the electronic distribution, making this compound suitable for applications that require specific electronic interactions.

The nitrile group (-CN) attached to the thiophene ring adds another layer of functionality. Nitriles are known for their ability to participate in various reactions, such as nucleophilic addition and substitution, making this compound versatile in synthetic chemistry. Additionally, the nitrile group can be readily converted into other functional groups, such as amides or amines, expanding its utility in chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of such compounds in drug discovery and material synthesis. Researchers have been exploring the potential of thiophene-containing compounds in developing new pharmaceutical agents due to their unique pharmacokinetic properties. Moreover, the bromine substituent provides an additional site for functionalization, enabling the creation of derivatives with tailored properties.

In terms of applications, 2-(3-Bromo-4-Methylthiophen-2-yl)Propanenitrile has shown promise in the development of advanced materials. Its electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. The methyl group enhances solubility and stability, which are critical factors in material applications.

Furthermore, this compound has been utilized as an intermediate in the synthesis of more complex molecules. Its modular structure allows chemists to build larger frameworks by incorporating additional functional groups or substituents. This modularity is particularly advantageous in combinatorial chemistry and high-throughput screening processes.

Recent studies have also focused on the environmental impact and sustainability aspects of synthesizing such compounds. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic methods using transition metals or enzymes are being investigated to enhance the efficiency of synthesizing thiophene derivatives like this compound.

In conclusion, 2-(3-Bromo-4-Methylthiophen-2-yl)Propanenitrile (CAS No: 2228232-12-8) is a multifaceted compound with significant potential across various chemical disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and improve synthetic methods, this compound is expected to play an increasingly important role in both academic and industrial settings.